N-{[1-methyl-3-(thiophen-2-yl)-1H-pyrazol-5-yl]methyl}-2-(naphthalen-1-yl)acetamide

• IUPAC Name: N-[(2-methyl-5-thiophen-2-ylpyrazol-3-yl)methyl]-2-naphthalen-1-ylacetamide
• InChI: InChI=1S/C21H19N3OS/c1-24-17(13-19(23-24)20-10-5-11-26-20)14-22-21(25)12-16-8-4-7-15-6-2-3-9-18(15)16/h2-11,13H,12,14H2,1H3,(H,22,25)
• InChI Key: DMLYTPWAPQJNGL-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC(=N1)C2=CC=CS2)CNC(=O)CC3=CC=CC4=CC=CC=C43
• Molecular Formula: C21H19N3OS
• Molecular Weight: 361.5 g/mol
• CAS No.: 2310143-33-8

Description

Thiopropamine is a stimulant drug which is an analogue of amphetamine where the phenyl ring has been replaced by thiophene. It has similar stimulant effects to amphetamine but with around one third the potency. The N-methyl and thiophen-3-yl analogues are also known and are somewhat more potent, though still generally weaker than the corresponding amphetamines.

Molecular Structure Analysis

The molecular structure of these compounds typically consists of a thiophene group with an alkyl amine substituent at the 2-position.

Chemical Reactions Analysis

Thiopropamine is likely to be metabolized into active 4-hydroxymethiopropamine and thiophene S- oxides. These are further deaminated by CYP2C in liver transforming them into inactive 1- (Thiophen-2-yl)-2-propan-2-one which is a phenylacetone derivative.

Physical and Chemical Properties Analysis

The physical and chemical properties of these compounds can vary. For example, Methiopropamine has a molar mass of 155.26 g·mol −1.

Mechanism of Action

Like amphetamine and most of its analogues, thiopropamine most likely is a norepinephrine–dopamine reuptake inhibitor and/or releasing agent.

Safety and Hazards

Methiopropamine has the potential for significant acute toxicity with cardiovascular, gastrointestinal, and psychotic symptoms.

Future Directions

The therapeutic importance of synthetic thiophene and its substituted derivatives are very important class of heterocyclic compounds which shows interesting applications in the field of medicinal chemistry. They have been reported to possess a wide range of therapeutic properties with diverse applications in medicinal chemistry and material science, attracting great interest in industry as well as academia.